Cas no 1891559-79-7 (3-amino-1-(5-bromo-2-hydroxy-3-methoxyphenyl)propan-1-one)

• Product Name: 3-amino-1-(5-bromo-2-hydroxy-3-methoxyphenyl)propan-1-one
• CAS No: 1891559-79-7
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5824337
• PubChem ID: 117437437
• Update Time: 2025-05-24

3-amino-1-(5-bromo-2-hydroxy-3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(5-bromo-2-hydroxy-3-methoxyphenyl)propan-1-one
• 1891559-79-7
• EN300-1933692

• Inchi： 1S/C10H12BrNO3/c1-15-9-5-6(11)4-7(10(9)14)8(13)2-3-12/h4-5,14H,2-3,12H2,1H3
• InChI Key： SZXCCEDBSLVNGL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(CCN)=O)O)OC

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-amino-1-(5-bromo-2-hydroxy-3-methoxyphenyl)propan-1-one

3-Amino-1-(5-Bromo-2-Hydroxy-3-Methoxyphenyl)Propan-1-One: A Comprehensive Overview

3-Amino-1-(5-bromo-2-hydroxy-3-methoxyphenyl)propan-1-one, also known by its CAS number CAS No. 1891559-79-7, is a complex organic compound with significant potential in various fields of research and application. This compound is characterized by its unique structure, which includes an amino group, a ketone group, and a substituted phenyl ring with bromine, hydroxyl, and methoxy substituents. The combination of these functional groups makes it a versatile molecule with diverse chemical and biological properties.

The molecular structure of 3-amino-1-(5-bromo-2-hydroxy-3-methoxyphenyl)propan-1-one plays a crucial role in its reactivity and functionality. The phenyl ring, substituted with bromine at the 5-position, hydroxyl at the 2-position, and methoxy at the 3-position, introduces steric and electronic effects that influence the compound's behavior in different chemical environments. The amino group at position 3 of the propanone backbone adds nucleophilic character to the molecule, making it a potential candidate for various nucleophilic reactions. Recent studies have highlighted the importance of such structural features in determining the compound's bioavailability and pharmacokinetics.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing 3-amino-1-(5-bromo-2-hydroxy-3-methoxyphenyl)propan-1-one. One such approach involves the use of catalytic cross-coupling reactions, which allow for precise control over the substitution patterns on the aromatic ring. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production of this compound for industrial applications.

The pharmacological properties of CAS No. 1891559-79-7 have been extensively studied in recent years. Research indicates that this compound exhibits significant anti-inflammatory and antioxidant activities, making it a promising candidate for drug development in the treatment of chronic inflammatory diseases. Additionally, studies have shown that this compound may possess anti-tumor properties by modulating key signaling pathways involved in cancer cell proliferation and apoptosis.

In terms of applications, 3-amino-1-(5-bromo-2-hydroxy-3-methoxyphenyl)propan-1-one has found utility in various fields beyond medicine. Its unique chemical properties make it an ideal component in advanced materials science, particularly in the development of novel polymers and coatings with enhanced stability and functionality. Furthermore, this compound has been explored as a potential precursor for synthesizing other bioactive molecules with improved therapeutic profiles.

The future outlook for CAS No. 1891559-79- is bright, with ongoing research focusing on optimizing its synthesis and exploring its potential in emerging fields such as nanotechnology and green chemistry. As our understanding of this compound deepens, it is anticipated that new applications will continue to emerge, solidifying its position as an important molecule in modern chemical research.